REACTION_CXSMILES
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[OH:1][C:2]1[CH:7]=[CH:6][C:5]([NH:8][C:9](=[O:11])[CH3:10])=[CH:4][CH:3]=1.[Br:12][CH2:13][CH2:14][CH2:15][CH2:16][CH2:17]Br.C(=O)([O-])[O-].[K+].[K+]>CC(CC)=O.C(Cl)(Cl)Cl>[Br:12][CH2:13][CH2:14][CH2:15][CH2:16][CH2:17][O:1][C:2]1[CH:3]=[CH:4][C:5]([NH:8][C:9](=[O:11])[CH3:10])=[CH:6][CH:7]=1 |f:2.3.4|
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Name
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Quantity
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1.5 g
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Type
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reactant
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Smiles
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OC1=CC=C(C=C1)NC(C)=O
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Name
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Quantity
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10 mL
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Type
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reactant
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Smiles
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BrCCCCCBr
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Name
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Quantity
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5 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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25 mL
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Type
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solvent
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Smiles
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CC(=O)CC
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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C(Cl)(Cl)Cl
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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was stirred for 8 hr at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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FILTRATION
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Details
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The reaction mixture was filtered
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Type
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WASH
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Details
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residue washed with ethyl methyl ketone and solvent
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Type
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CUSTOM
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Details
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evaporated under reduced pressure
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Type
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CUSTOM
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Details
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to get the residue
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Type
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WASH
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Details
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washed with 5% sodium hydroxide solution (3×100 ml), water (3×50 ml)
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Type
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CUSTOM
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Details
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dried
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Type
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FILTRATION
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Details
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filtered
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Type
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CUSTOM
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Details
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crystallized from methanol
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Reaction Time |
8 h |
Name
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Type
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product
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Smiles
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BrCCCCCOC1=CC=C(C=C1)NC(C)=O
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Type | Value | Analysis |
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AMOUNT: MASS | 2.15 g | |
YIELD: PERCENTYIELD | 72.15% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |